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Compound of Interest |

L-Serine, N-[(1,1-
Compound Name: dimethylethoxy)carbonyl]-O-
(phenylmethyl)-

Cat. No.: B558123

Proper Disposal of L-Serine, N-[(1,1-
dimethylethoxy)carbonyl]-O-(phenylmethyl)-

Essential Safety and Logistical Information for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides detailed procedural guidance for the disposal of L-Serine, N-[(1,1-
dimethylethoxy)carbonyl]-O-(phenylmethyl)-, also known as Boc-O-benzyl-L-serine. While
this compound is generally not classified as hazardous, adherence to proper disposal protocols
is essential to ensure a safe laboratory environment and compliance with local regulations.

Chemical and Physical Properties

A summary of the key physical and chemical properties of L-Serine, N-[(1,1-
dimethylethoxy)carbonyl]-O-(phenylmethyl)- is provided below.
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Property Value

Boc-O-benzyl-L-serine, N-(tert-Butoxycarbonyl)-

Synonyms O-benzyl-L-serine

CAS Number 23680-31-1

Molecular Formula C15H21NO5

Molecular Weight 295.33 g/mol
Appearance White to off-white powder
Melting Point 57 -65°C

Hazard Assessment

According to multiple safety data sheets (SDS), L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-
O-(phenylmethyl)- is not classified as a hazardous substance or mixture under Regulation
(EC) No. 1272/2008. However, some sources indicate that it may cause skin, eye, and
respiratory irritation.[1][2] It is crucial to handle the compound with appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat.

This substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very
persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.

Disposal Protocols

The following step-by-step guide outlines the recommended disposal procedure for L-Serine,
N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-.

1. Waste ldentification and Segregation:

« ldentify the waste stream containing L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-
(phenylmethyl)-.

» Although not classified as hazardous, it is good laboratory practice to segregate this
chemical waste from general refuse.
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. Solid Waste Disposal:

For unused or expired solid material, sweep it up and place it in a suitable, sealed, and
clearly labeled waste container.

Contaminated disposables such as weigh boats, gloves, and wipes should also be collected
in a designated solid chemical waste container.[3]

. Liquid Waste Disposal (Solutions):

Collect all aqueous or solvent-based solutions containing this compound in a designated and
properly labeled liquid waste container.

Do not dispose of solutions down the drain, as the impact on aquatic life has not been
extensively studied.[3]

If a solvent was used to dissolve the compound, the entire solution should be treated as
solvent waste and disposed of according to your institution's guidelines for that particular
solvent.

. Decontamination of Labware:

Non-disposable glassware should be rinsed with a suitable solvent (e.g., ethanol or
isopropanol) to remove any residual compound.

The rinsate from the decontamination process must be collected and disposed of as liquid
chemical waste.[3]

After decontamination, the glassware can be washed using standard laboratory procedures.
. Final Disposal:
Offer the collected waste to a licensed professional waste disposal company.[4]

An alternative for larger quantities, if permitted by local regulations and performed by a
licensed facility, is to dissolve the material in a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber.[4]
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o Always follow your institution's specific Environmental Health and Safety (EHS) guidelines
for the final pickup and disposal of chemical waste.[3]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of L-Serine, N-[(1,1-
dimethylethoxy)carbonyl]-O-(phenylmethyl)-.
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Start: Identify Waste
L-Serine, N-[(1,1-dimethylethoxy)carbonyl]
-O-(phenylmethyl)-

Is the waste solid or liquid?

Liquid Waste:
- Aqueous solutions
- Solvent solutions
- Rinsate

Solid Waste:
- Unused/expired chemical
- Contaminated disposables

Collect in a labeled Collect in a labeled
solid chemical waste container liquid chemical waste container

Consult Institutional EHS Guidelines
and Local Regulations

Arrange for pickup by a
licensed waste disposal service

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-
(phenylmethyl)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylmethyl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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